Cas no 1260791-40-9 (5-Amino-4-chloro-2-iodo-benzoic acid methyl ester)

• Product Name: 5-Amino-4-chloro-2-iodo-benzoic acid methyl ester
• CAS No: 1260791-40-9
• MF: C₈H₇ClINO₂
• MW: 311.504153490067
• CID: 6839323
• PubChem ID: 53419720
• Update Time: 2025-05-23

5-Amino-4-chloro-2-iodo-benzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• AKOS012322362
• METHYL 5-AMINO-4-CHLORO-2-IODOBENZOATE
• 1260791-40-9
• CS-0255485
• 5-Amino-4-chloro-2-iodo-benzoic acid methyl ester

• Inchi： 1S/C8H7ClINO2/c1-13-8(12)4-2-7(11)5(9)3-6(4)10/h2-3H,11H2,1H3
• InChI Key： KTZSJBFLWWAEHG-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C=C1C(=O)OC)N)Cl

Computed Properties

• Exact Mass: 310.92100Da
• Monoisotopic Mass: 310.92100Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52.3Ų

Additional information on 5-Amino-4-chloro-2-iodo-benzoic acid methyl ester

5-Amino-4-chloro-2-iodo-benzoic acid methyl ester (CAS No. 1260791-40-9)

The compound 5-Amino-4-chloro-2-iodo-benzoic acid methyl ester (CAS No. 1260791-40-9) is a highly specialized organic compound with significant applications in the fields of pharmaceutical chemistry, materials science, and analytical chemistry. This compound is characterized by its unique structure, which includes an amino group at position 5, a chlorine atom at position 4, and an iodine atom at position 2 on the benzoic acid methyl ester backbone. The presence of these substituents imparts distinct chemical and physical properties to the molecule, making it a valuable tool in various research and industrial settings.

Recent studies have highlighted the importance of 5-Amino-4-chloro-2-iodo-benzoic acid methyl ester in the development of novel drug delivery systems. Researchers have explored its potential as a precursor for synthesizing bioactive compounds with enhanced pharmacokinetic profiles. For instance, the compound's ability to undergo nucleophilic substitution reactions has been leveraged to create derivatives with improved solubility and bioavailability. These findings underscore its role in advancing therapeutic interventions for conditions such as cancer, inflammation, and infectious diseases.

In addition to its pharmacological applications, 5-Amino-4-chloro-2-iodo-benzoic acid methyl ester has also found utility in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics and optoelectronic devices. Recent advancements in this area have demonstrated that derivatives of this compound can be employed as active layers in organic photovoltaics (OPVs), offering improved charge transport characteristics and light absorption properties. This has opened new avenues for sustainable energy solutions and next-generation electronic devices.

The synthesis of 5-Amino-4-chloro-2-iodo-benzoic acid methyl ester involves a multi-step process that typically begins with the bromination of benzoic acid methyl ester followed by nucleophilic substitution reactions to introduce the amino, chlorine, and iodine substituents. The optimization of these steps has been a focus of recent research efforts, with scientists exploring greener and more efficient synthetic pathways. For example, the use of microwave-assisted synthesis has been shown to significantly reduce reaction times while maintaining high yields and purity levels.

From an analytical perspective, 5-Amino-4-chloro-2-iodo-benzoic acid methyl ester serves as a valuable reference standard in chromatographic and spectroscopic analyses. Its well-defined structure and distinct spectral features make it an ideal choice for calibrating instruments used in quality control processes across various industries. Moreover, its stability under standard analytical conditions ensures reliable results when used as a reference compound.

In conclusion, 5-Amino-4-chloro-2-iodo-benzoic acid methyl ester (CAS No. 1260791